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Compound of Interest

Compound Name: WJ460

Cat. No.: B10818631

Get Quote

Introduction

WJ460 is a potent and selective small-molecule inhibitor of Myoferlin (MYOF), a protein

frequently overexpressed in various cancers, including breast and pancreatic cancer.[1][2][3]

Myoferlin plays a critical role in multiple cellular processes hijacked by cancer cells, such as

membrane repair, endocytosis, vesicle trafficking, and receptor tyrosine kinase (RTK) signaling.

[2] WJ460 exerts its anti-tumor effects by directly binding to and inhibiting MYOF.[1][2] This

inhibition leads to the induction of cell cycle arrest, mitochondrial autophagy (mitophagy), lipid

peroxidation, and a form of iron-dependent cell death known as ferroptosis.[1][3][4] In

preclinical models, WJ460 has demonstrated significant anti-tumor activity, inhibiting tumor

growth and metastasis.[1][3]

These application notes provide a detailed protocol for the preparation and intraperitoneal (IP)

administration of WJ460 in rodent models for preclinical research.

Quantitative Data Summary
The following tables summarize key quantitative data regarding the efficacy of WJ460 from in

vitro and in vivo studies.
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Table 1: In Vitro Efficacy of WJ460

Cell Line Cancer Type Assay IC₅₀ (nM) Reference

MDA-MB-231 Breast Cancer
Transwell
Invasion

43.37 [2][3]

BT549 Breast Cancer
Transwell

Invasion
36.40 [2][3]

MiaPaCa-2
Pancreatic

Cancer
Cell Confluency 20.92 [2]

| BxPC-3 | Pancreatic Cancer | Cell Confluency | ~48.44 |[2] |

Table 2: In Vivo Efficacy of WJ460 in a Breast Cancer Metastasis Mouse Model

Animal Model
Tumor Cell
Line

Treatment
Dosing
Regimen

Key Outcomes Reference

| Athymic Nude Mice | MDA-MB-231-Luciferase | 5-10 mg/kg, single intraperitoneal injection |

Significantly inhibited pulmonary metastasis in a concentration-dependent manner; Inhibited

proliferation of MDA-MB-231 cells; Increased overall survival. |[1][3] |

Experimental Protocols
This section details the materials and methodology for the intraperitoneal administration of

WJ460.

1. Materials

WJ460 (MedChemExpress, Cat. No. HY-111593)

Solvents:

Dimethyl sulfoxide (DMSO)
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PEG300

Tween-80

Saline (0.9% NaCl, sterile)

Corn oil (sterile)

Sterile 1.5 mL microcentrifuge tubes

Syringes (1 mL) with 25-27 gauge needles

Animal scale

Appropriate Personal Protective Equipment (PPE)

2. Animal Models

Immunodeficient mice (e.g., Athymic Nude, NOD-SCID) are commonly used for xenograft

studies.[3][5]

All animal procedures should be performed in accordance with institutional and national

guidelines for the care and use of laboratory animals.

3. Preparation of WJ460 Formulation

WJ460 is poorly soluble in aqueous solutions and requires a specific vehicle for in vivo

administration. Two validated solvent formulations are provided below.[1] The choice of

formulation may depend on the required dosing volume and frequency.

Formulation 1: DMSO/PEG300/Tween-80/Saline This formulation yields a clear solution

suitable for administration.

Prepare a stock solution of WJ460 in DMSO (e.g., 20.8 mg/mL).

To prepare a 1 mL working solution (2.08 mg/mL), add 100 µL of the DMSO stock solution to

400 µL of PEG300. Mix thoroughly until uniform.

Add 50 µL of Tween-80 to the mixture and mix again until uniform.
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Add 450 µL of sterile saline to bring the total volume to 1 mL. Mix thoroughly.

The final solvent ratio is DMSO:PEG300:Tween-80:Saline (10:40:5:45).

Formulation 2: DMSO/Corn Oil This formulation is an alternative, particularly if the dosing

period is extended. Continuous use of the PEG300 formulation for more than two weeks should

be approached with caution.[1]

Prepare a stock solution of WJ460 in DMSO (e.g., 20.8 mg/mL).

To prepare a 1 mL working solution (2.08 mg/mL), add 100 µL of the DMSO stock solution to

900 µL of sterile corn oil.

Mix thoroughly until the solution is uniform.

The final solvent ratio is DMSO:Corn oil (10:90).

4. Intraperitoneal (IP) Injection Protocol

Animal Handling: Weigh the mouse to determine the correct injection volume. The typical

injection volume is 10 mL/kg.[6]

Dose Calculation: Calculate the required volume of the WJ460 formulation based on the

mouse's weight and the desired dose (e.g., 5-10 mg/kg).[1][3]

Example Calculation for a 20g mouse at a 5 mg/kg dose:

Dose = 5 mg/kg * 0.02 kg = 0.1 mg

If using a 2.08 mg/mL solution: Volume = 0.1 mg / 2.08 mg/mL ≈ 0.048 mL or 48 µL.

Restraint: Properly restrain the mouse. One common method is to scruff the mouse by the

loose skin over its neck and shoulders, and secure the tail. Turn the mouse so its head is

pointing downwards, causing the abdominal organs to shift cranially.

Injection Site: The preferred injection site is the lower right quadrant of the abdomen. This

avoids the cecum on the left side and the bladder in the midline.
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Injection: Insert a 25-27 gauge needle at a 15-20 degree angle into the peritoneal cavity. Be

careful not to insert the needle too deeply to avoid puncturing internal organs.

Aspiration: Gently pull back on the syringe plunger to ensure no fluid (blood or urine) enters

the syringe. If fluid is aspirated, discard the syringe and re-attempt with a fresh preparation at

a different site.

Administration: Depress the plunger smoothly to inject the solution into the peritoneal cavity.

Withdrawal: Withdraw the needle and return the mouse to its cage.

Monitoring: Monitor the animal post-injection for any signs of distress, discomfort, or adverse

reactions. Body weight should be monitored regularly as an indicator of toxicity.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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